N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamide

• IUPAC Name: N-butan-2-yl-2-[[2-(3,4-dimethylphenyl)acetyl]amino]benzamide
• InChI: InChI=1S/C21H26N2O2/c1-5-16(4)22-21(25)18-8-6-7-9-19(18)23-20(24)13-17-11-10-14(2)15(3)12-17/h6-12,16H,5,13H2,1-4H3,(H,22,25)(H,23,24)
• InChI Key: OAMRQKIHYVJPOS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=CC=CC=C1NC(=O)CC2=CC(=C(C=C2)C)C
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamide, also known as DMBA-N-butylamide, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide exerts its therapeutic effects through various mechanisms of action. It has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation. N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has also been shown to inhibit the activity of the nuclear factor kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has been shown to have various biochemical and physiological effects in preclinical studies. It has been found to reduce inflammation by decreasing the levels of pro-inflammatory cytokines and increasing the levels of anti-inflammatory cytokines. N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has been found to increase energy expenditure and reduce body weight in animal models of obesity.

Advantages and Limitations for Lab Experiments

N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and stored. It has also been shown to have low toxicity in preclinical studies. However, N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has some limitations for lab experiments. It is not water-soluble, which can make it difficult to administer in some experimental settings. In addition, more research is needed to fully understand the pharmacokinetics and pharmacodynamics of N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide.

Future Directions

For research on N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide include exploring its potential therapeutic effects in neurological disorders and developing novel formulations.

Scientific Research Applications

N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has been shown to have potential therapeutic properties in various scientific research studies. It has been found to have anti-inflammatory, anti-cancer, and anti-obesity effects in preclinical studies. N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has also been shown to have neuroprotective effects in animal models of neurological disorders.